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Compound Focus: Quinoclamine

CAS No.: 2797-51-5

Cat. No.: S540867

Quinoclamine Solubility Profile

This table summarizes the core solubility data for Quineclamine from supplier and scientific sources.

Parameter Value | Description Source | Context

Solubility in DMSO 250 mg/mL (1204.18 mM) MedChemExpress (MCE)
product specification [1]

Recommended 10 mM (in DMSO) MedChemExpress (MCE)
Stock standard offering [1]
Concentration

Solution Clear solution (upon proper preparation) MedChemExpress (MCE)
Appearance protocol [1]
Critical Note Solution preparation requires ultrasonic

treatment; DMSO is hygroscopic (absorbs
water) which can affect solubility and compound
stability over time [1].

Experimental Protocols
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Stock Solution Preparation (10 mM in DMSO)

This protocol is based on the supplier's data for preparing a standard 10 mM stock solution [1].

Calculation: Determine the mass of Quinoclamine needed. For example, to prepare 1 mL of 10 mM

stock solution:

o Molecular Weight of Quinoclamine: 207.61 g/mol [1].
o Mass = (Desired concentration) x (Volume in L) x (Molecular Weight)
o Mass = (0.010 mol/L) x (0.001 L) x (207.61 g/mol) = 2.08 mg

Weighing: Accurately weigh out 2.08 mg of Quinoclamine powder.

Dissolution:

o Transfer the powder to a suitable vial or tube.

o Add 1 mL of pure, anhydrous DMSO.

o Sonicate: To ensure complete dissolution, use an ultrasonic bath or probe sonicator. This step
is crucial based on the supplier's note [1].

Aliquoting and Storage:

o Aliquot the solution into smaller, single-use vials to minimize freeze-thaw cycles.
o Store at -80°C for up to 6 months or -20°C for up to 1 month [1].

In-Vivo Dosing Solution Preparation

For animal studies, the supplier suggests a co-solvent system to reduce final DMSO concentration [1]. The

following workflow outlines this method.
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Start: Prepare 10 mM
Quinoclamine in DMSO

Add 100 pL stock to
400 pL PEG300
Mix evenly

Add 50 yL Tween-80
Mix evenly

Add 450 pL Saline (0.9% NacCl)
Final volume: 1 mL

Final DMSO concentration: 10% v/v
Quinoclamine concentration: ~2.08 mg/mL

Clear solution ready
for in-vivo studies

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to common problems researchers face with compound solubility in bioassays, which are

highly relevant for Quinoclamine [2] [3].

Issue Potential Cause Solutions & Best Practices

| Compound precipitation in aqueous assay buffer | Low aqueous solubility; improper dilution from DMSO

stock [2]. | - Avoid intermediate aqueous dilution: Perform serial dilutions in DMSO, then add a small
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volume directly to the assay media [3].

e Optimize DMSO percentage: Maximize DMSO content in the final assay within the tolerance of the
biological system (typically <1%) [3]. | | Variable or underestimated bioactivity | Compound not fully
solubilized during the assay, leading to inaccurate concentration readings [2]. | - Validate solubility
early: Screen for solubility during lead selection [2].

¢ Use solubilizing agents: Consider adding mild detergents or cyclodextrins to the assay buffer,
ensuring they don't interfere with the biology [3]. | | Loss of potency over time in stock solution |
Degradation of the compound, often accelerated by absorbed water in hygroscopic DMSO [1]. | - Use
fresh, anhydrous DMSO: Ensure the DMSO container is tightly sealed and used soon after opening
[1].

¢ Proper stock solution storage: Aliquot and store at -80°C for long-term stability [1]. |

Key Technical Notes

¢ DMSO Quality: Use high-purity (e.g., 299.9%), sterile-filtered DMSO from a reputable supplier. The
quality of DMSO is critical for reliable results [4].

e Hygroscopic Nature of DMSO: Always keep DMSO containers tightly sealed. Absorbed moisture
can promote compound hydrolysis or precipitation and affect cellular assays [5] [1].

¢ In-Vitro Considerations: For cell-based assays, ensure the final DMSO concentration is hon-toxic to
your cell line (typically 0.1% - 0.5% is safe for many cells) [5]. Always include a vehicle control with
the same DMSO concentration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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